Cas no 2171963-83-8 (11,11-dimethyl-14-oxa-7-azadispiro5.1.5^{8}.3^{6}hexadecane)

11,11-dimethyl-14-oxa-7-azadispiro5.1.5^{8}.3^{6}hexadecane structure
2171963-83-8 structure
Product Name:11,11-dimethyl-14-oxa-7-azadispiro5.1.5^{8}.3^{6}hexadecane
CAS No:2171963-83-8
MF:C16H29NO
MW:251.407564878464
CID:6362172
PubChem ID:165534011
Update Time:2025-10-16

11,11-dimethyl-14-oxa-7-azadispiro5.1.5^{8}.3^{6}hexadecane Chemical and Physical Properties

Names and Identifiers

    • 11,11-dimethyl-14-oxa-7-azadispiro5.1.5^{8}.3^{6}hexadecane
    • 11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane
    • 2171963-83-8
    • EN300-1279210
    • Inchi: 1S/C16H29NO/c1-14(2)8-10-16(11-9-14)17-15(12-13-18-16)6-4-3-5-7-15/h17H,3-13H2,1-2H3
    • InChI Key: UYQYOJVNEZQQKJ-UHFFFAOYSA-N
    • SMILES: O1CCC2(CCCCC2)NC21CCC(C)(C)CC2

Computed Properties

  • Exact Mass: 251.224914549g/mol
  • Monoisotopic Mass: 251.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 21.3Ų

11,11-dimethyl-14-oxa-7-azadispiro5.1.5^{8}.3^{6}hexadecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1279210-1.0g
11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane
2171963-83-8
1g
$0.0 2023-06-08
Enamine
EN300-1279210-50mg
11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane
2171963-83-8
50mg
$827.0 2023-10-01
Enamine
EN300-1279210-100mg
11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane
2171963-83-8
100mg
$867.0 2023-10-01
Enamine
EN300-1279210-250mg
11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane
2171963-83-8
250mg
$906.0 2023-10-01
Enamine
EN300-1279210-500mg
11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane
2171963-83-8
500mg
$946.0 2023-10-01
Enamine
EN300-1279210-1000mg
11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane
2171963-83-8
1000mg
$986.0 2023-10-01
Enamine
EN300-1279210-2500mg
11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane
2171963-83-8
2500mg
$1931.0 2023-10-01
Enamine
EN300-1279210-5000mg
11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane
2171963-83-8
5000mg
$2858.0 2023-10-01
Enamine
EN300-1279210-10000mg
11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane
2171963-83-8
10000mg
$4236.0 2023-10-01

Additional information on 11,11-dimethyl-14-oxa-7-azadispiro5.1.5^{8}.3^{6}hexadecane

Exploring the Unique Properties and Applications of 11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane (CAS No. 2171963-83-8)

The compound 11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane (CAS No. 2171963-83-8) is a fascinating spirocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the presence of both oxygen and nitrogen heteroatoms within a complex spiro framework, make it a valuable scaffold for drug discovery and advanced material design. Researchers are increasingly exploring its potential as a bioactive compound due to its ability to interact with biological targets, particularly in the central nervous system.

One of the most intriguing aspects of 11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane is its structural rigidity, which is imparted by the spiro junctions. This rigidity can enhance binding affinity and selectivity when the molecule is used as a pharmacophore. Recent studies have highlighted its potential in addressing neurodegenerative diseases, a hot topic in current medical research. The compound's ability to cross the blood-brain barrier, combined with its spirocyclic architecture, makes it a promising candidate for the development of novel therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases.

In addition to its pharmaceutical applications, 11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane (CAS No. 2171963-83-8) has shown promise in the field of advanced materials. Its unique molecular geometry and heteroatom content make it suitable for use in supramolecular chemistry and catalysis. For instance, it can serve as a building block for the synthesis of metal-organic frameworks (MOFs) or as a ligand in asymmetric catalysis, areas that are currently trending in materials science research.

The synthesis of 11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane typically involves multi-step organic transformations, including ring-closing reactions and spirocyclization strategies. These synthetic routes are often optimized to achieve high yields and enantiomeric purity, which are critical for its applications in chiral environments. Recent advancements in green chemistry have also led to more sustainable methods for producing this compound, aligning with the growing demand for environmentally friendly synthetic processes.

From a commercial perspective, the demand for 11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane is expected to rise due to its versatility and potential in high-value applications. Pharmaceutical companies and research institutions are actively investigating its derivatives for drug development, while material scientists explore its utility in nanotechnology and sensor design. The compound's CAS No. 2171963-83-8 is frequently searched in academic and industrial databases, reflecting its growing importance in cutting-edge research.

In conclusion, 11,11-dimethyl-14-oxa-7-azadispiro[5.1.5^{8}.3^{6}]hexadecane represents a compelling example of how complex molecular architectures can drive innovation across multiple disciplines. Its combination of structural novelty, biological activity, and material versatility ensures that it will remain a focal point of scientific inquiry for years to come. As research continues to uncover new applications, this compound is poised to make significant contributions to both healthcare and technology.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk